BENGHE Foundational & Exploratory

Check Availability & Pricing

Isopentane: A Comprehensive Technical Guide
for Laboratory Applications

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Isopentane
CAS No.: 102056-77-9
Cat. No.: B10822259
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the physical properties of isopentane (2-
methylbutane), a branched-chain alkane widely utilized in laboratory settings. Understanding
these properties is crucial for its safe handling, effective use in experimental protocols, and for
the accurate interpretation of results. This document outlines key physical data, detailed
experimental methodologies for their determination, and a logical framework for considering
these properties in a laboratory context.

Core Physical and Chemical Properties

Isopentane is a colorless, highly volatile, and extremely flammable liquid with a faint gasoline-
like odor.[1][2] Its branched structure distinguishes it from its straight-chain isomer, n-pentane,
conferring unique physical characteristics.[3]

Quantitative Physical Properties of Isopentane

The following table summarizes the key physical properties of isopentane relevant to its use in
a laboratory environment.
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Property Value Units Conditions Citations
Molecular

CsHai2 - - [2]
Formula
Molar Mass 72.15 g/mol - [2]
Boiling Point 27.8-28.2 °C at 760 mmHg [1]
Melting Point -160 to -159.77 °C - [1]12]
Density 0.620 g/cm3 at 20 °C [1][2]
Vapor Pressure 76.1 kPa at 20 °C
595 mmHg at21.1°C
Flash Point -51 °C Closed Cup [2]
Autoignition

420 °C - [2]
Temperature
Viscosity 0.3 mm?2/s at 20 °C
Refractive Index 1.354 - at 20 °C
Solubility in

<1 mg/mL at22.8 °C [1]
Water
Solubility in o with non-polar

) Miscible - [2]

Organic Solvents solvents
Lower Explosive 14 % by volume in
Limit (LEL) ' air
Upper Explosive 26 % by volume in
Limit (UEL) ' air

Experimental Protocols for Determining Physical
Properties

Accurate determination of physical properties is fundamental in chemical research. The
following are detailed methodologies for measuring the key physical constants of volatile liquids
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like isopentane.

Boiling Point Determination (Micro-method)

Objective: To determine the temperature at which the vapor pressure of isopentane equals the
atmospheric pressure.

Materials:

e Thiele tube

o High-temperature mineral oil

e Thermometer (-10 to 110 °C)

e Small test tube (e.g., 75 x 12 mm)

o Capillary tube (sealed at one end)

e Rubber band or wire for attaching the test tube to the thermometer
e Bunsen burner or heating mantle

e Isopentane sample

Procedure:

Fill the Thiele tube with mineral oil to a level just above the top of the side arm.
o Add approximately 0.5 mL of isopentane to the small test tube.
e Place the capillary tube, open end down, into the test tube containing the isopentane.

o Attach the test tube to the thermometer using a rubber band or wire, ensuring the bottom of
the test tube is level with the thermometer bulb.

e Suspend the thermometer and test tube assembly in the Thiele tube, ensuring the
isopentane is below the level of the oil.
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e Gently heat the side arm of the Thiele tube with a Bunsen burner or a heating mantle.

o As the temperature increases, a stream of bubbles will emerge from the open end of the
capillary tube.

o Continue heating until a continuous and rapid stream of bubbles is observed.
» Remove the heat source and allow the apparatus to cool slowly.

e The boiling point is the temperature at which the stream of bubbles ceases and the liquid just
begins to enter the capillary tube. Record this temperature.

e Record the ambient atmospheric pressure.

Melting Point Determination

Due to its extremely low melting point (-160 °C), the determination of isopentane's melting
point requires specialized low-temperature equipment, such as a cryostat, and is not typically
performed in a standard organic chemistry laboratory.

Density Measurement

Objective: To determine the mass per unit volume of isopentane.

Materials:

Pycnometer (a small glass flask with a precisely known volume)

Analytical balance (readable to +0.0001 g)

Water bath with temperature control

Isopentane sample

Distilled water

Procedure:

e Thoroughly clean and dry the pycnometer.
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» Determine and record the mass of the empty, dry pycnometer.

« Fill the pycnometer with distilled water and place it in a constant temperature water bath set
to 20 °C. Allow it to equilibrate for 15-20 minutes.

o Carefully add or remove water until the volume is precisely at the calibration mark.

» Remove the pycnometer from the water bath, dry the exterior completely, and record its
mass.

o Empty and thoroughly dry the pycnometer.
« Fill the pycnometer with isopentane and repeat steps 3-5.

o Calculate the density of isopentane using the following formula: Density of Isopentane =
(Mass of Isopentane / Mass of Water) * Density of Water at 20 °C

Refractive Index Measurement

Objective: To measure the extent to which light is bent as it passes through isopentane.
Materials:

Abbe refractometer

Constant temperature water bath (set to 20 °C)

Isopentane sample

Dropper

Lens paper and ethanol

Procedure:

e Turn on the Abbe refractometer and the circulating water bath. Allow the prisms to reach
thermal equilibrium at 20 °C.

o Clean the surfaces of the prisms with ethanol and lens paper.
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e Using a dropper, apply a few drops of isopentane to the lower prism.
o Close the prisms gently.

o Look through the eyepiece and turn the coarse adjustment knob until the light and dark fields
are visible.

e Turn the fine adjustment knob to bring the dividing line between the light and dark fields into
sharp focus.

« If a colored band is visible at the dividing line, adjust the chromaticity screw until the line is
sharp and colorless.

o Adjust the fine adjustment knob again to center the dividing line on the crosshairs.

e Press the "read" button or look at the scale to obtain the refractive index. Record the value
and the temperature.

Logical Relationships of Isopentane's Properties for
Laboratory Use

The physical properties of isopentane are interconnected and dictate its appropriate handling,
storage, and application in a laboratory setting. The following diagram illustrates these
relationships.
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Logical relationships of isopentane's properties for lab use.

Safety, Handling, and Storage

Given its high volatility and flammability, strict safety protocols must be observed when working

with isopentane.

e Handling: Always handle isopentane in a well-ventilated area, preferably within a fume
hood, to prevent the accumulation of flammable vapors.[1] Avoid all sources of ignition,
including open flames, sparks, and hot surfaces.[1] Use non-sparking tools and ensure that
all equipment is properly grounded to prevent static discharge.[1] Personal protective
equipment (PPE), including safety goggles, gloves, and a flame-retardant lab coat, is

mandatory.[1]

o Storage: Store isopentane in a tightly closed, properly labeled container in a designated
flammable liquid storage cabinet.[4] The storage area should be cool, dry, and well-
ventilated, away from direct sunlight and incompatible materials such as oxidizing agents.[5]
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o Spills: In the event of a spill, immediately eliminate all ignition sources. Absorb the spill with a
non-combustible material such as sand or vermiculite and place it in a sealed container for
disposal according to institutional and local regulations.

Conclusion

Isopentane is a valuable solvent and reagent in many laboratory applications. Its utility is
directly linked to its distinct physical properties, particularly its high volatility and nonpolar
nature. However, these same properties necessitate a thorough understanding and strict
adherence to safety protocols to mitigate the risks of fire and explosion. By following the
guidelines and experimental procedures outlined in this technical guide, researchers, scientists,
and drug development professionals can safely and effectively utilize isopentane in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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